molecular formula C8H16N2O B1350805 2-Cyclohexylacetohydrazide CAS No. 27563-60-6

2-Cyclohexylacetohydrazide

Cat. No. B1350805
CAS RN: 27563-60-6
M. Wt: 156.23 g/mol
InChI Key: JFBXNQGAIGCUKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Cyclohexylacetohydrazide (CAS: 27563-60-6) is a derivative compound of hydrazine. It is widely used in the field of chemistry and pharmaceuticals as a catalyst, nitrogen donor, and inhibitor. The molecular formula of this compound is C8H16N2O, and its molecular weight is 156.23 .


Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, hydrazides are generally synthesized through reactions involving hydrazine .


Molecular Structure Analysis

The molecular structure of this compound consists of a cyclohexyl group, an aceto group, and a hydrazide group . The exact structure can be determined using techniques such as NMR or X-ray crystallography.


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the search results. However, its molecular formula is C8H16N2O, and its molecular weight is 156.23 .

Scientific Research Applications

1. Synthesis and Antimicrobial Activity

2-Cyclohexylacetohydrazide plays a role in the synthesis of new derivatives with potential antimicrobial activity. For instance, in a study, thiosemicarbazide derivatives were obtained by reacting hydrazides of cyclohexylacetic acid with isothiocyanates. These compounds showed promising in vitro activity against various bacteria and fungi, suggesting the potential of this compound derivatives in antimicrobial drug development (Wujec et al., 2013).

2. Tumor Cell Lines Cytotoxicity

The reaction of this compound with cyclohexanone has been explored to form derivatives showing cytotoxic activity against various human tumor cell lines. These derivatives exhibit higher inhibitory effects on tumor cells compared to the reference drug doxorubicin, with minimal activity towards normal cells, highlighting their potential in cancer treatment research (Mohareb & Abdelaziz, 2013).

3. Synthesis of Novel Heterocyclic Compounds

This compound is a versatile intermediate for synthesizing a wide variety of heterocyclic compounds. Its reactivity and commercial availability facilitate the construction of new compounds with various biomedical applications. For instance, its combination with other molecules has led to the synthesis of compounds with in vitro anti-proliferative activity against human epithelial cell lines (Hekal, Ali, & Abu El‐Azm, 2020).

4. DNA Interaction Studies

Studies involving derivatives of this compound have also been conducted in the context of DNA interactions. For example, the interaction of specific platinum complexes with DNA has been analyzed, providing insights into the molecular mechanisms of anticancer drugs and their DNA-binding properties. This research is crucial in understanding the structural basis of drug-DNA interactions and their implications in cancer therapy (Silverman et al., 2002).

Safety and Hazards

The safety data sheet for 2-Cyclohexylacetohydrazide suggests that it should be handled with care . It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye . In case of accidental release, it is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .

properties

IUPAC Name

2-cyclohexylacetohydrazide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H16N2O/c9-10-8(11)6-7-4-2-1-3-5-7/h7H,1-6,9H2,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JFBXNQGAIGCUKF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)CC(=O)NN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H16N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60396850
Record name 2-cyclohexylacetohydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60396850
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

156.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

27563-60-6
Record name 2-cyclohexylacetohydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60396850
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-cyclohexylacetohydrazide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Cyclohexylacetohydrazide
Reactant of Route 2
Reactant of Route 2
2-Cyclohexylacetohydrazide
Reactant of Route 3
Reactant of Route 3
2-Cyclohexylacetohydrazide
Reactant of Route 4
Reactant of Route 4
2-Cyclohexylacetohydrazide
Reactant of Route 5
2-Cyclohexylacetohydrazide
Reactant of Route 6
2-Cyclohexylacetohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.